Cas no 1249880-09-8 (3,5-dimethyl-1-(2-methylpentyl)-1H-pyrazol-4-amine)

• Product Name: 3,5-dimethyl-1-(2-methylpentyl)-1H-pyrazol-4-amine
• CAS No: 1249880-09-8
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 6387549
• PubChem ID: 62266578
• Update Time: 2025-06-12

3,5-dimethyl-1-(2-methylpentyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(2-methylpentyl)-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 3,5-dimethyl-1-(2-methylpentyl)-
• AKOS011549639
• CS-0307139
• 1249880-09-8
• EN300-1108170

• Inchi： 1S/C11H21N3/c1-5-6-8(2)7-14-10(4)11(12)9(3)13-14/h8H,5-7,12H2,1-4H3
• InChI Key： SRVZYBRTQLIGQP-UHFFFAOYSA-N
• SMILES： N1(CC(C)CCC)C(C)=C(N)C(C)=N1

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 308.9±37.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)

Additional information on 3,5-dimethyl-1-(2-methylpentyl)-1H-pyrazol-4-amine

Introduction to 3,5-dimethyl-1-(2-methylpentyl)-1H-pyrazol-4-amine (CAS No. 1249880-09-8) and Its Emerging Applications in Chemical Biology

The compound 3,5-dimethyl-1-(2-methylpentyl)-1H-pyrazol-4-amine, identified by the CAS number 1249880-09-8, represents a significant advancement in the field of chemical biology and pharmaceutical research. Pyrazole derivatives have long been recognized for their diverse biological activities, and this particular compound has garnered attention due to its unique structural features and promising therapeutic potential. The presence of bulky alkyl groups, such as the 2-methylpentyl moiety, alongside the dimethyl substitution at the 3-position, contributes to its distinct pharmacokinetic properties, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of pyrazole-based compounds in drug discovery, particularly in the development of novel inhibitors targeting various enzymatic pathways. The 3,5-dimethyl-1-(2-methylpentyl)-1H-pyrazol-4-amine structure exhibits favorable interactions with biological targets, suggesting its utility in modulating key cellular processes. For instance, preliminary in vitro assays have demonstrated its ability to inhibit certain kinases and enzymes implicated in inflammatory responses and cancer progression. These findings align with the broader trend in medicinal chemistry toward designing molecules with enhanced selectivity and reduced toxicity.

The 1H-pyrazol-4-amine core of this compound is particularly noteworthy, as it serves as a versatile scaffold for further derivatization. Researchers have leveraged this scaffold to develop molecules with improved solubility and metabolic stability, critical factors for successful drug candidates. The 3,5-dimethyl substituents further enhance the compound's rigidity, which can be advantageous in binding to protein targets with high affinity. This structural design philosophy is increasingly adopted in modern drug development pipelines to optimize pharmacological profiles.

One of the most exciting aspects of 3,5-dimethyl-1-(2-methylpentyl)-1H-pyrazol-4-amine is its potential application in addressing unmet medical needs. Current research is exploring its role in modulating pathways associated with neurodegenerative diseases, where precise targeting of pathological proteins is essential. The compound's ability to interact with specific amino acid residues in these proteins may provide a novel therapeutic approach. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for structure-based drug design, enabling the rapid development of next-generation therapeutics.

The synthesis of 3,5-dimethyl-1-(2-methylpentyl)-1H-pyrazol-4-amine has been optimized to ensure scalability and reproducibility, which are crucial for preclinical and clinical studies. Advanced synthetic methodologies have been employed to introduce the desired substituents with high regioselectivity. This underscores the compound's feasibility as a starting point for large-scale production, facilitating its transition from academic research to industrial applications.

Furthermore, computational modeling has played a pivotal role in understanding the binding interactions of 3,5-dimethyl-1-(2-methylpentyl)-1H-pyrazol-4-amine with biological targets. Molecular dynamics simulations have revealed insights into how the compound's bulky side chains influence its binding affinity and specificity. These computational studies not only validate experimental findings but also guide future modifications to enhance its pharmacological properties. Such interdisciplinary approaches are becoming increasingly integral to modern drug discovery efforts.

The safety profile of 3,5-dimethyl-1-(2-methylpentyl)-1H-pyrazol-4-amine is another critical consideration. Preliminary toxicology studies have shown that the compound exhibits low systemic toxicity at tested doses, raising optimism about its potential for therapeutic use. However, comprehensive safety evaluations are still underway to fully characterize its adverse effects and dosing regimens. These assessments are essential steps before advancing into human clinical trials.

In conclusion,3,5-dimethyl-1-(2-methylpentyl)-1H-pyrazol-4-amine (CAS No. 1249880-09-8) represents a promising candidate for further exploration in chemical biology and pharmaceutical development. Its unique structural features and demonstrated biological activity make it an attractive molecule for designing novel therapeutics targeting various diseases. As research progresses, this compound is poised to contribute significantly to advancements in drug discovery and molecular medicine.